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Compound of Interest

Compound Name: 1,3,5-Tricaffeoylquinic acid

Cat. No.: B15567342

An In-depth Technical Guide to 1,3,5-Tricaffeoylquinic Acid: Synonyms, Biological Activities,
and Experimental Protocols

This technical guide provides a comprehensive overview of 1,3,5-Tricaffeoylquinic acid, a
biologically active polyphenol. It is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its nomenclature, biological effects, and the
experimental methods used to study them.

Synonyms and Alternative Names

1,3,5-Tricaffeoylquinic acid is known by several names in scientific literature and chemical
databases. A comprehensive list of its synonyms and identifiers is provided below.
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Type Name/Identifier

Common Name 1,3,5-Tricaffeoylquinic acid

(1S,3R,4R,5R)-1,3,5-Tris([[(E)-3-(3,4-
Systematic Name dihydroxyphenyl)prop-2-enoyl]oxy])-4-

hydroxycyclohexane-1-carboxylic acid

Alternative Names 1,3,5-tri-O-caffeoylquinic acid[1]

(-)-1,3,5-tri-O-caffeoylquinic acid

1,3,5-tricaffeoylquinic-acid[1]

CAS Number 1073897-80-9[1]
Molecular Formula C34H30015[1][2][3]
Molecular Weight 678.59 g/mol [2]
PubChem CID 19387644[3]

Biological Activities and Quantitative Data

1,3,5-Tricaffeoylquinic acid exhibits a range of biological activities, making it a compound of
significant interest for therapeutic development. The following table summarizes key
quantitative data from various studies.
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Biological .
o Assay/Model Metric Value Reference
Activity
. HIV-1 RNase H
Anti-HIV o ICso0 0.4 uM [4]
Inhibition
HIV-1 Integrase
o ICso0 0.063 uM [5]
Inhibition
Anti-HIV activity
ECso 1.15 pM [5]
(MT-2 cells)
) Ovarian Cancer Cytotoxicity (100  >75% viability
Anti-Cancer [6][7]
(A2780 cells) HM) loss

] Apoptosis )
Ovarian Cancer ) >37% apoptotic
Induction (100 [6][7]
(A2780 cells) cells
HM)
o Nrf2 activity in Activity increase
Anti-Wrinkle 54%
HaCaT cells (20 uMm)
[-catenin
Hair Growth expression in - Upregulation

HFDPCs

[8]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature for

1,3,5-Tricaffeoylquinic acid.

Anti-HIV Activity Assay (MT-2 Cell-based)

This protocol assesses the ability of 1,3,5-Tricaffeoylquinic acid to protect MT-2 cells from

HIV-1 induced cytopathic effects.

e Cell Culture: Maintain MT-2 cells in an appropriate growth medium.

o Compound Preparation: Prepare serial twofold dilutions of 1,3,5-Tricaffeoylquinic acid in

the growth medium.
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 Virus Incubation: Incubate 50 uL of the diluted compound with 50 pL of HIV-1LAI for 1 hour
at 37°C.

 Cell Addition: Add 100 pL of MT-2 cell suspension (2 x 10° cells) to each well.
 Incubation: Incubate the plates for 72 hours at 37°C.

» Cytopathic Effect Measurement: Harvest the cells and measure the cytopathic effect using a
neutral red dye assay to determine the 50% effective dose (EDso)[9].

Ovarian Cancer Cell (A2780) Apoptosis Assay

This protocol evaluates the induction of apoptosis in A2780 ovarian cancer cells by 1,3,5-
Tricaffeoylquinic acid.

e Cell Culture: Seed 5 x 104 A2780 cells per well in 6-well plates and culture for 24 hours.

o Treatment: Treat the cells with the desired concentration of 1,3,5-Tricaffeoylquinic acid
(e.g., 100 uM) for 24 hours.

o Cell Harvesting: Detach the cells from the plate and centrifuge to collect the cell pellet.
e Staining:

o Annexin V-FITC/PI Staining: Resuspend cells in binding buffer and add 5 pL of Annexin V-
FITC and 5 pL of propidium iodide. Incubate in the dark at room temperature for 5
minutes.

o DAPI Staining: Fix cells with methanol and stain with DAPI solution.
e Analysis:

o For Annexin V-FITC/PI, analyze the cells by flow cytometry to quantify apoptotic and
necrotic cells[10].

o For DAPI staining, examine the nuclear morphology of the cells under a fluorescence
microscope[10].
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Signaling Pathways

1,3,5-Tricaffeoylquinic acid modulates several key signaling pathways to exert its biological
effects. The following diagrams, generated using Graphviz, illustrate these interactions.

Wnt/B-catenin Signaling Pathway in Hair Growth

1,3,5-Tricaffeoylquinic acid has been shown to promote hair growth by upregulating the
expression of 3-catenin, a key component of the Wnt signaling pathway. This pathway is crucial
for hair follicle development and regeneration[8][11].
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Wnt/[3-catenin signaling in hair growth.

VEGFR2 Signaling in Angiogenesis Inhibition

In the context of ovarian cancer, 1,3,5-Tricaffeoylquinic acid has been observed to inhibit
endothelial tube formation, a key process in angiogenesis. This is achieved by suppressing the
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expression of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and downstream
signaling molecules like ERK, PI3K, Akt, and mTORI[6][7].

1,3,5-Tricaffeoylquinic acid
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VEGFRZ2 signaling in angiogenesis.

This technical guide provides a foundational understanding of 1,3,5-Tricaffeoylquinic acid.
Further research is warranted to fully elucidate its mechanisms of action and therapeutic
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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